Cas no 55967-38-9 (4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1))

4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1) structure
55967-38-9 structure
Product Name:4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1)
CAS No:55967-38-9
MF:C11H8KNO3
MW:241.284423828125
CID:376720
PubChem ID:23696800
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1)
    • Potassium 5-methyl-3-phenylisoxazole-4-carboxylate
    • potassium,5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
    • EINECS 259-922-9
    • 55967-38-9
    • NS00087602
    • DTXSID60204547
    • SCHEMBL11781439
    • Inchi: 1S/C11H9NO3.K/c1-7-9(11(13)14)10(12-15-7)8-5-3-2-4-6-8;/h2-6H,1H3,(H,13,14);/q;+1/p-1
    • InChI Key: PHTQEZFERGIZTP-UHFFFAOYSA-M
    • SMILES: [K+].O1C(C)=C(C(=O)[O-])C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 241.01414
  • Monoisotopic Mass: 241.01412460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • PSA: 66.16
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